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Compound of Interest

Compound Name: 1-(4-Fluorobenzoyl)piperidin-4-one

Cat. No.: B1336085 Get Quote

Technical Guide: 1-(4-Fluorobenzoyl)piperidin-4-
one
CAS Number: 648895-46-9 Molecular Formula: C₁₂H₁₂FNO₂

This technical guide provides a comprehensive overview of 1-(4-Fluorobenzoyl)piperidin-4-
one, a versatile building block for researchers, scientists, and drug development professionals.

The document outlines its chemical properties, synthesis, and known biological applications,

with a focus on its role in medicinal chemistry and neuroscience.

Physicochemical and Quantitative Data
The following table summarizes the key physicochemical properties of 1-(4-
Fluorobenzoyl)piperidin-4-one.
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Property Value Reference

CAS Number 648895-46-9 [1]

Molecular Formula C₁₂H₁₂FNO₂ [1]

Molecular Weight 221.23 g/mol [1]

Melting Point 96-102 °C [1]

Purity ≥ 99% [1]

Storage Conditions 0-8°C [1]

Synthesis and Experimental Protocols
While a specific detailed protocol for the synthesis of 1-(4-Fluorobenzoyl)piperidin-4-one is

not readily available in the public domain, the synthesis of structurally similar piperidin-4-ones

is well-documented. A common and adaptable method is the N-acylation of a piperidin-4-one

precursor. Below is a representative experimental protocol for a related compound, which can

be adapted for the synthesis of the title compound.

Representative Experimental Protocol: Synthesis of 1-Benzoyl-4-piperidone

This protocol describes the synthesis of 1-Benzoyl-4-piperidone and can be adapted by

substituting benzoyl chloride with 4-fluorobenzoyl chloride.

Materials:

4-Piperidone monohydrate hydrochloride

Anhydrous potassium carbonate

Dry N,N-Dimethylformamide (DMF)

4-Fluorobenzoyl chloride

Ethyl acetate

Brine solution
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Anhydrous sodium sulfate

Procedure:

A mixture of 4-piperidone monohydrate hydrochloride (1 equivalent) and anhydrous

potassium carbonate (3.5 equivalents) in dry DMF is stirred for 30 minutes at room

temperature.

4-Fluorobenzoyl chloride (1.1 equivalents) is added dropwise to the reaction mixture.

The reaction is heated at 65°C for 14 hours.

After cooling to room temperature, the mixture is filtered and quenched with ice water.

The resulting mixture is extracted with ethyl acetate.

The combined organic layers are washed with water followed by brine.

The organic phase is dried over anhydrous sodium sulfate and the solvent is evaporated

under reduced pressure to yield the crude product.

The crude product can be further purified by column chromatography or recrystallization.

Biological Activity and Applications
1-(4-Fluorobenzoyl)piperidin-4-one serves as a key intermediate in the synthesis of various

pharmaceuticals and is a valuable tool in neuroscience research.[1]

Pharmaceutical Development: This compound is a crucial building block in the development of

analgesics and anti-inflammatory drugs.[1] The piperidin-4-one scaffold is a common feature in

many biologically active molecules.

Neuroscience Research: Derivatives of 1-(4-Fluorobenzoyl)piperidin-4-one are utilized in

studies investigating the modulation of neurotransmitter systems.[1] The fluorobenzoyl group

can influence the binding affinity and selectivity of these compounds for various receptors in the

central nervous system (CNS). Research on related compounds suggests potential

applications in understanding and treating neurological disorders.[2][3]
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Chemical Synthesis: As a versatile building block, this compound enables the creation of

complex molecular structures for drug discovery.[1] The ketone and the tertiary amine

functionalities offer multiple points for chemical modification.

Biochemical Assays: Researchers utilize 1-(4-Fluorobenzoyl)piperidin-4-one and its

derivatives in various biochemical assays to evaluate their biological activity and to identify new

therapeutic targets.[1]

The following diagram illustrates a general workflow for the synthesis and biological evaluation

of piperidin-4-one derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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